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Compound of Interest

Compound Name: 2-Naphthaleneethanol

Cat. No.: B072309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and available

toxicological information for 2-Naphthaleneethanol (CAS No. 1485-07-0). The information is

compiled to assist laboratory personnel in performing risk assessments and implementing safe

handling procedures.

Chemical and Physical Properties
2-Naphthaleneethanol is a solid aromatic alcohol. Its key physical and chemical properties are

summarized in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₂O [1][2]

Molecular Weight 172.22 g/mol [1][3]

Appearance Solid, powder, off-white [2][3][4]

Melting Point 61 - 68 °C [4][5]

Boiling Point 180 - 184 °C at 15-20 mmHg [3][5]

Purity 98% [2][3]
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Toxicological Data and Hazard Identification
While specific quantitative toxicity data such as LD50 (median lethal dose) for 2-
Naphthaleneethanol is not readily available in the public domain, the compound is classified

under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[4]

[6]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source: Aggregated GHS information provided by companies to ECHA C&L Inventory.[4]

No component of this product at levels greater than or equal to 0.1% is identified as a probable,

possible, or confirmed human carcinogen by IARC.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Naphthaleneethanol are

not publicly available. However, standardized OECD guidelines are typically followed for such

evaluations. Below are summaries of relevant, representative protocols.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute toxic effects of a substance when administered

orally at one of several fixed dose levels.[7]
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Methodology:

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[7]

Fasting: Animals are fasted prior to dosing (e.g., food but not water is withheld overnight for

rats).[7]

Dose Administration: The test substance is administered in a single dose by gavage. The

starting dose is selected from fixed levels (5, 50, 300, 2000 mg/kg) based on available

information.[7]

Sighting Study: A preliminary study is conducted on a single animal to determine the

appropriate starting dose for the main study.[7]

Main Study: A group of animals (typically 5) is dosed at the selected starting level. The

outcome determines the next step:

If no toxicity is observed, the next higher dose is used in another group.

If evident toxicity is observed, the test is terminated, and the substance is classified.

If mortality occurs, the next lower dose is used in another group.

Observation Period: Animals are observed for a period of at least 14 days for signs of

toxicity, including changes in skin, fur, eyes, and behavior.[7]

Endpoint: The test allows for the classification of the substance based on the observation of

clear signs of toxicity at a specific dose level, rather than using death as the primary

endpoint.[7]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)
This in vitro method provides information on the potential of a substance to cause skin irritation

by using a reconstructed human epidermis model.[3]

Methodology:
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Test System: A commercially available, reconstituted human epidermis model that mimics

the properties of the upper layers of human skin is used.[3]

Application of Test Substance: A small amount of the test substance is applied topically to the

surface of the skin tissue model.[1]

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

up to 4 hours).[1]

Viability Assessment: After exposure, the test substance is rinsed off, and the viability of the

skin cells is measured. This is typically done using a vital dye such as MTT, which is

converted into a colored formazan product by metabolically active cells.[8]

Endpoint: The substance is identified as an irritant if the cell viability decreases below a

defined threshold (e.g., ≤ 50%).[8]

Safety and Handling
Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn when handling 2-
Naphthaleneethanol.
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Protection Type Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[5][9]

Skin Protection

Handle with gloves that have been inspected

prior to use. Dispose of contaminated gloves

after use in accordance with good laboratory

practices. Wear a lab coat or other protective

clothing.[5]

Respiratory Protection

Respiratory protection is not typically required

under normal use with adequate ventilation. If

dust is generated and protection from nuisance

levels is desired, use type N95 (US) or type P1

(EN 143) dust masks.[5]

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid the formation of

dust and aerosols. Wash hands thoroughly after handling.[5][7]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

First Aid and Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[5]

Skin Contact Wash off with soap and plenty of water.[5]

Eye Contact Flush eyes with water as a precaution.[5]

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.[5]
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In all cases of significant exposure or if symptoms persist, seek medical attention.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures
Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[5]

Environmental Precautions: Do not let the product enter drains.[5]

Cleanup: Sweep up and shovel the material. Keep it in a suitable, closed container for

disposal.[5]

Visualized Workflows
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 2-Naphthaleneethanol.

Emergency Response for Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. siesascs.edu.in [siesascs.edu.in]

2. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]

3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

4. 2-Naphthaleneethanol | C12H12O | CID 73877 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b072309?utm_src=pdf-body-img
https://www.benchchem.com/product/b072309?utm_src=pdf-custom-synthesis
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthaleneethanol
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. echemi.com [echemi.com]

7. umwelt-online.de [umwelt-online.de]

8. oecd.org [oecd.org]

9. westliberty.edu [westliberty.edu]

10. oecd.org [oecd.org]

To cite this document: BenchChem. [2-Naphthaleneethanol: A Technical Guide to Safety,
Handling, and Toxicological Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072309#2-naphthaleneethanol-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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